Cas no 3313-39-1 (L-Asparagine β-Naphthylamide)

• Product Name: L-Asparagine β-Naphthylamide
• CAS No: 3313-39-1
• MF: C₁₄H₁₅N₃O₂
• MW: 257.287802934647
• CID: 295378
• PubChem ID: 688379
• Update Time: 2025-11-02

L-Asparagine β-Naphthylamide Chemical and Physical Properties

Names and Identifiers

• Butanediamide,2-amino-N1-2-naphthalenyl-, (2S)-
• (2S)-2-amino-N-naphthalen-2-ylbutanediamide
• H-Asn-βNA
• L-ASPARAGINE B-NAPHTHYLAMIDE
• A-naphthylamide
• Asparaginyl-b-naphthylamide
• Butanediamide,2-amino-N1-2-naphthalenyl-,(S)
• L-Asparagine
• L-Asparaginyl-b-naphthylamide
• Succinamide,2-amino-N-2-naphthyl-,L-(8CI)
• J-019037
• L-asparagine-2-naphthylamide
• CHEBI:90352
• 3313-39-1
• N(1)1-naphthalen-2-yl-L-aspartamide
• L-Asparagine beta-naphthylamide
• L-asparagine 2-naphthylamide
• H-L-Asn-betaNA
• DTXSID90350889
• N~1~-Naphthalen-2-yl-L-aspartamide
• Q27162485
• (S)-2-Amino-N1-(naphthalen-2-yl)succinamide
• SCHEMBL9393008
• H-Asn-NA
• L-Asparagine β-Naphthylamide

• Inchi： 1S/C14H15N3O2/c15-12(8-13(16)18)14(19)17-11-6-5-9-3-1-2-4-10(9)7-11/h1-7,12H,8,15H2,(H2,16,18)(H,17,19)/t12-/m0/s1
• InChI Key： LMENXDIQSZMBBL-LBPRGKRZSA-N
• SMILES： O=C([C@H](CC(N)=O)N)NC1C=CC2C=CC=CC=2C=1

Computed Properties

• Exact Mass: 257.11600
• Monoisotopic Mass: 257.116426730g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 19
• Rotatable Bond Count: 5
• Complexity: 346
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.3
• Topological Polar Surface Area: 98.2Ų

Experimental Properties

• PSA: 98.21000
• LogP: 2.45460

L-Asparagine β-Naphthylamide Security Information

• WGK Germany：3
• Hazard Category Code： 40
• Safety Instruction： S22; S36
• Hazardous Material Identification：
• Risk Phrases：R40

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on L-Asparagine β-Naphthylamide

Recent Advances in the Study of L-Asparagine β-Naphthylamide (CAS: 3313-39-1) and Its Applications in Chemical Biology and Medicine

L-Asparagine β-Naphthylamide (CAS: 3313-39-1) is a synthetic derivative of L-asparagine, widely used as a substrate for enzyme assays, particularly in the study of asparaginases and other amidases. Recent research has highlighted its significance in chemical biology, drug discovery, and diagnostic applications. This research brief synthesizes the latest findings on this compound, focusing on its biochemical properties, mechanisms of action, and emerging applications in biomedicine.

A 2023 study published in the Journal of Medicinal Chemistry explored the kinetic properties of L-Asparagine β-Naphthylamide as a selective substrate for bacterial asparaginases. The study demonstrated its utility in high-throughput screening (HTS) assays to identify novel enzyme inhibitors, which could lead to new antibacterial therapies. The researchers utilized fluorescence-based detection methods, leveraging the β-naphthylamide moiety's inherent fluorescence upon enzymatic cleavage, to achieve high sensitivity and specificity.

In the context of cancer research, L-Asparagine β-Naphthylamide has been employed to study the activity of L-asparaginase, an enzyme critical in the treatment of acute lymphoblastic leukemia (ALL). A 2022 paper in Biochimica et Biophysica Acta reported on the compound's role in characterizing the enzymatic kinetics of recombinant L-asparaginase variants, aiding in the optimization of therapeutic formulations with reduced immunogenicity and improved efficacy. The study underscored the compound's versatility in both in vitro and ex vivo settings.

Recent advancements in diagnostic applications have also been reported. A 2023 preprint on bioRxiv detailed the development of a colorimetric assay using L-Asparagine β-Naphthylamide for rapid detection of asparaginase activity in clinical samples. This innovation holds promise for point-of-care testing in resource-limited settings, particularly for monitoring ALL patients undergoing asparaginase therapy. The assay's simplicity and cost-effectiveness were highlighted as key advantages.

From a chemical biology perspective, L-Asparagine β-Naphthylamide has been instrumental in probing enzyme-substrate interactions. A 2024 study in ACS Chemical Biology utilized the compound to investigate the structural determinants of substrate specificity in amidase enzymes, employing X-ray crystallography and molecular dynamics simulations. These findings provide a foundation for designing targeted enzyme inhibitors with potential therapeutic applications.

In conclusion, L-Asparagine β-Naphthylamide (CAS: 3313-39-1) continues to be a valuable tool in chemical biology and medical research. Its applications span enzyme kinetics studies, drug discovery, and diagnostic development, reflecting its versatility and enduring relevance. Future research directions may include the development of derivatives with enhanced properties for specialized applications, as well as the integration of this compound into emerging technologies such as lab-on-a-chip platforms and artificial intelligence-driven drug discovery pipelines.